Cas no 1215326-10-5 (Metopimazine Acid-d6)

• Product Name: Metopimazine Acid-d6
• CAS No: 1215326-10-5
• MF: C₂₂H₂₆N₂O₄S₂
• MW: 452.61981344223
• CID: 4553631
• PubChem ID: 46782363
• Update Time: 2024-11-05

Metopimazine Acid-d6 Chemical and Physical Properties

Names and Identifiers

• Metopimazine Acid-d6
• PWQSSAWBTAKELO-NPUHHBJXSA-N
• Metopimazine Acid-d6 HCl
• 1215326-10-5
• MetopimazineAcid-d6
• HY-132511S
• CS-0200644
• 1-[1,1,2,2,3,3-hexadeuterio-3-(2-methylsulfonylphenothiazin-10-yl)propyl]piperidine-4-carboxylic acid
• 1-[3-[2-(Methylsulfonyl)phenothiazin-10-yl]propyl-d6]isonipecotic Acid

• Inchi： 1S/C22H26N2O4S2/c1-30(27,28)17-7-8-21-19(15-17)24(18-5-2-3-6-20(18)29-21)12-4-11-23-13-9-16(10-14-23)22(25)26/h2-3,5-8,15-16H,4,9-14H2,1H3,(H,25,26)/i4D2,11D2,12D2
• InChI Key： PWQSSAWBTAKELO-NPUHHBJXSA-N
• SMILES： N1(C([2H])([2H])C([2H])([2H])C([2H])([2H])N2C3=CC(S(C)(=O)=O)=CC=C3SC3=C2C=CC=C3)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 452.17106014g/mol
• Monoisotopic Mass: 452.17106014g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines